Cas no 46112-46-3 (4-(2-Hydroxyethyl)benzoic acid)

• Product Name: 4-(2-Hydroxyethyl)benzoic acid
• CAS No: 46112-46-3
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD02114379
• CID: 55705
• PubChem ID: 506062
• Update Time: 2025-06-15

4-(2-Hydroxyethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxyethyl)benzoic acid
• 4-(2-HYDROXY-ETHYL)-BENZOIC ACID
• 2-(4-carboxyphenyl)ethanol
• 4-(2-Hydroxy-aethyl)-benzoesaeure
• 4-hydroxyethylbenzoate
• AC1LA2J9
• ANW-56716
• Benzoic acid,4-(2-hydroxyethyl)-
• CHEMBL339052
• CTK4I9175
• SureCN49705
• Benzoic acid, 4-(2-hydroxyethyl)-
• FUWHCTSQIAULAK-UHFFFAOYSA-N
• EBD50049
• FCH845497
• FC1049
• OR345096
• BC224076
• ST2410959
• AX8089938
• X8079
• H57075
• 112H463
• DTXSID20333443
• AS-60133
• C75240
• EN300-180280
• AC-26807
• 4-(2-Hydroxyethyl)benzoicacid
• CS-W021987
• SCHEMBL49705
• 46112-46-3
• Z1198159608
• FT-0696110
• AKOS006277994
• MFCD02114379
• AMY16100
• DTXCID30284533
• XH0448

• MDL： MFCD02114379
• Inchi： 1S/C9H10O3/c10-6-5-7-1-3-8(4-2-7)9(11)12/h1-4,10H,5-6H2,(H,11,12)
• InChI Key： FUWHCTSQIAULAK-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5

Experimental Properties

• PSA: 57.53
• LogP: 0.91960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(2-Hydroxyethyl)benzoic acid

Professional Introduction to 4-(2-Hydroxyethyl)benzoic Acid (CAS No. 46112-46-3)

4-(2-Hydroxyethyl)benzoic acid, with the chemical identifier CAS No. 46112-46-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This benzoic acid derivative, characterized by a hydroxyethyl side chain, has garnered attention due to its versatile applications in drug development, material science, and as an intermediate in synthetic organic chemistry. The structural motif of this compound—combining the aromatic stability of the benzoic ring with the hydrophilic nature of the hydroxyethyl group—makes it a valuable candidate for various biochemical interactions and functional modifications.

The synthesis and characterization of 4-(2-Hydroxyethyl)benzoic acid have been extensively studied, with methodologies focusing on optimizing yield and purity for industrial-scale production. Recent advancements in green chemistry have emphasized the development of more sustainable synthetic routes, leveraging catalytic processes and solvent-free reactions to minimize environmental impact. These innovations align with global efforts to reduce the ecological footprint of chemical manufacturing while maintaining high standards of product quality.

In pharmaceutical research, 4-(2-Hydroxyethyl)benzoic acid has been explored as a precursor for novel therapeutic agents. Its benzoic acid core is known to exhibit anti-inflammatory and antimicrobial properties, which are attributed to its ability to modulate enzymatic pathways and interact with biological targets. The hydroxyethyl group introduces additional functional flexibility, enabling further derivatization into more complex molecules with enhanced pharmacological profiles. For instance, researchers have investigated its potential as a scaffold for nonsteroidal anti-inflammatory drugs (NSAIDs), where structural modifications can fine-tune bioavailability and metabolic stability.

Recent studies have highlighted the compound's role in developing advanced materials, particularly in polymer chemistry. The incorporation of 4-(2-Hydroxyethyl)benzoic acid into polymeric matrices enhances thermal stability and mechanical strength, making it suitable for high-performance coatings and adhesives. Additionally, its compatibility with biodegradable polymers suggests applications in sustainable packaging solutions, addressing growing concerns about plastic waste management.

The biochemical properties of 4-(2-Hydroxyethyl)benzoic acid have also been scrutinized for their potential in drug delivery systems. Its ability to form inclusion complexes with other bioactive molecules allows for controlled release formulations, improving therapeutic efficacy while reducing side effects. This property is particularly relevant in targeted drug delivery, where precision is critical for treating diseases such as cancer and neurodegenerative disorders.

From an industrial perspective, the demand for 4-(2-Hydroxyethyl)benzoic acid has surged due to its utility in fine chemical synthesis. Manufacturers are investing in process optimization to meet this growing demand while adhering to stringent regulatory standards. Innovations in continuous flow chemistry have enabled more efficient production runs, reducing batch-to-batch variability and ensuring consistent product quality.

The compound's role in environmental science cannot be overlooked either. Researchers are investigating its potential as a chelating agent for heavy metal remediation, leveraging its ability to bind metal ions through coordination chemistry. This application holds promise for cleaning contaminated water sources and soils, contributing to environmental conservation efforts.

In conclusion, 4-(2-Hydroxyethyl)benzoic acid (CAS No. 46112-46-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable building block for pharmaceuticals, advanced materials, and environmental technologies. As research continues to uncover new possibilities for this compound, its significance in modern science is likely to grow even further.